Cas no 92246-24-7 (Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate)

• Product Name: Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate
• CAS No: 92246-24-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 3167947
• PubChem ID: 84820052
• Update Time: 2025-10-31

Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate
• 92246-24-7
• Ethyl(2-methyl-3-oxo-5-phenylpyrrolidin-1-yl)carbonate

• Inchi： 1S/C14H17NO4/c1-3-18-14(17)19-15-10(2)13(16)9-12(15)11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3
• InChI Key： GBOSGPLQXZFOQU-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC)N1C(C)C(CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate

Research Brief on Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate (CAS: 92246-24-7): Recent Advances and Applications

Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate (CAS: 92246-24-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinone core and phenyl substituent, has been explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under various conditions, making it a viable candidate for further derivatization. Additionally, the team explored its potential as a scaffold for designing protease inhibitors, given its structural similarity to known pharmacophores.

Another notable development comes from a 2024 preprint in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. Preliminary in vitro assays demonstrated moderate inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for non-steroidal anti-inflammatory drugs (NSAIDs). The study also proposed a mechanism of action involving the modulation of pro-inflammatory cytokines, though further in vivo validation is required.

Beyond its therapeutic potential, Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate has also been utilized in materials science. A 2023 report in ACS Applied Materials & Interfaces described its incorporation into polymer matrices to enhance biodegradability and mechanical properties. The compound's ability to form hydrogen bonds with other functional groups was identified as a key factor in improving material performance.

Despite these advancements, challenges remain in scaling up the synthesis of Ethyl (2-methyl-3-oxo-5-phenylpyrrolidin-1-yl) carbonate and ensuring its compatibility with large-scale pharmaceutical production. Future research directions may include exploring its enantioselective synthesis, as well as its application in targeted drug delivery systems. Overall, this compound represents a promising area of interdisciplinary research with potential impacts across chemistry, biology, and medicine.